Cas no 174503-70-9 (6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole)

6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole structure
174503-70-9 structure
Product Name:6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole
CAS No:174503-70-9
MF:C18H12Cl2N2OS
MW:375.271680831909
CID:1360003
PubChem ID:1207354
Update Time:2025-04-20

6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole
    • G 1558
    • 1H-Benzimidazole, 5-chloro-6-((4-chloro-1-naphthalenyl)oxy)-2-(methylthio)-
    • 5-Chloro-6-((4-chloro-1-naphthalenyl)oxy)-2-(methylthio)-1H-benzimidazole
    • AC1LNRLD
    • Oprea1_818883
    • CHEMBL2036059
    • MolPort-003-818-576
    • ZINC01513626
    • LS-32754
    • G 1558;
    • AH-034/32474057
    • 174503-70-9
    • DTXSID00169843
    • 6-chloro-5-[(4-chloro-1-naphthyl)oxy]-2-methylsulfanyl-1H-benzimidazole
    • Inchi: 1S/C18H12Cl2N2OS/c1-24-18-21-14-8-13(20)17(9-15(14)22-18)23-16-7-6-12(19)10-4-2-3-5-11(10)16/h2-9H,1H3,(H,21,22)
    • InChI Key: OSDDXEWTQZXREV-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C=C1OC1=CC=C(C3C=CC=CC1=3)Cl)N=C(N2)SC

Computed Properties

  • Exact Mass: 374.00500
  • Monoisotopic Mass: 374.0047396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 63.21000
  • LogP: 6.53710

6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole Related Literature

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